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Introduction: The Clinical Significance of p-Cresol

p-Cresol (4-methylphenol) is a phenolic compound generated from the metabolism of the
amino acid tyrosine by intestinal microbiota[1]. In the host, p-cresol is absorbed and
subsequently metabolized, primarily in the liver and colon, into its main circulating conjugates:
p-cresol sulfate (pCS) and p-cresol glucuronide (pCG)[1][2]. Under normal physiological
conditions, these conjugates are efficiently cleared by the kidneys.

However, in patients with Chronic Kidney Disease (CKD), impaired renal function leads to the
accumulation of p-cresol and its conjugates, which are collectively known as uremic toxins[3].
Elevated serum levels of p-cresol are strongly associated with the progression of CKD,
cardiovascular disease, and overall mortality in this patient population[3][4]. p-Cresol exerts

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b10754195#bc-rfq
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457733/
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457733/
https://www.sid.ir/fileserver/je/h92720210206.pdf
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://biocrates.com/p-cresol-sulfate/
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://biocrates.com/p-cresol-sulfate/
https://pubmed.ncbi.nlm.nih.gov/27129599/
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

direct toxicity on various cell types, including renal tubular cells and vascular smooth muscle
cells, contributing to systemic inflammation and oxidative stress[3][5]. Consequently, the
accurate quantification of p-cresol levels in serum is a critical tool for researchers in
nephrology, cardiology, and drug development to investigate disease pathogenesis, evaluate
therapeutic interventions, and identify at-risk patients.

This application note provides a detailed protocol for the measurement of total p-cresol in
human serum samples using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).
The protocol includes an essential enzymatic hydrolysis step to convert the conjugated forms
(pCS and pCG) back to free p-cresol, allowing for the quantification of the total p-cresol
burden.

Assay Principle: Competitive ELISA for Small
Molecule Detection

The quantification of a small molecule like p-cresol, which cannot be simultaneously bound by
two different antibodies, necessitates a competitive immunoassay format[6][7]. This assay is
based on the principle of competition between the p-cresol present in the sample and a fixed
amount of enzyme-labeled p-cresol for a limited number of binding sites on a specific anti-p-
cresol antibody that is pre-coated onto the microplate wells[8].

The key steps are as follows:

o Competition: Serum samples (or standards) containing unlabeled p-cresol are added to the
wells. Subsequently, a p-cresol conjugate, typically labeled with Horseradish Peroxidase
(HRP), is added. During incubation, the unlabeled p-cresol from the sample and the HRP-
labeled p-cresol compete to bind to the immobilized anti-p-cresol antibodies.

» Signal Generation: After washing away unbound reagents, a chromogenic substrate (e.g.,
TMB) is added. The HRP enzyme bound to the plate catalyzes the conversion of the
substrate, producing a colored product.

 Inverse Relationship: The intensity of the resulting color is inversely proportional to the
concentration of p-cresol in the sample[7][8]. High concentrations of p-cresol in the sample
lead to less HRP-labeled p-cresol binding to the antibody, resulting in a weaker signal.
Conversely, low concentrations of p-cresol result in more HRP-labeled p-cresol binding and
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a stronger signal. The concentration of p-cresol in the samples is determined by
interpolating their absorbance values from a standard curve generated with known
concentrations of p-cresol[8][9].
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Caption: Principle of Competitive ELISA for p-Cresol.

Materials and Reagents

e p-Cresol ELISA Kit: Containing anti-p-cresol antibody pre-coated 96-well plate, p-cresol
standard, HRP-conjugated p-cresol, wash buffer concentrate, TMB substrate, and stop
solution.
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e Enzymes for Hydrolysis: 3-glucuronidase (from Helix pomatia or E. coli) and sulfatase (from
Helix pomatia).

» Reagents for Hydrolysis: Acetate buffer (pH 5.0).
o Sample Collection Tubes: Serum separator tubes (SSTs).

e Equipment:

o

Microplate reader capable of measuring absorbance at 450 nm|[9].
o Calibrated single and multi-channel pipettes and disposable tips.
o Microplate shaker (optional, for incubation steps).
o Vortex mixer.
o Centrifuge.
o Incubator or water bath set to 37°C.
o Deionized or distilled water.
Serum Sample Handling and Preparation
Proper sample handling is paramount to ensure data integrity.
e Collection: Collect whole blood in serum separator tubes.

¢ Clotting: Allow blood to clot for at least 30 minutes to 2 hours at room temperature, or
overnight at 4°C[9][10].

¢ Centrifugation: Centrifuge at 1,000-2,000 x g for 15-20 minutes at 4°C[9][10].

e Aliquoting: Immediately transfer the serum supernatant to clean, labeled polypropylene
tubes. Aliquoting prevents contamination and avoids repeated freeze-thaw cycles, which can
degrade analytes.
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» Storage: Store serum aliquots at -20°C for short-term storage or -80°C for long-term
storage[10][11].

Protocol for Total p-Cresol Measurement

This protocol involves two main stages: enzymatic hydrolysis of serum samples followed by the
competitive ELISA procedure.
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Caption: Overall experimental workflow for total p-cresol measurement.
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Part A: Enzymatic Hydrolysis

This step is crucial for cleaving the sulfate and glucuronide moieties to liberate free p-cresol,
enabling the measurement of the total concentration[1][8].

e Thaw Samples: Thaw serum aliquots and p-cresol standards on ice.

» Prepare Hydrolysis Reaction: In a microcentrifuge tube, combine:

o

50 pL of serum sample.

[¢]

100 pL of Acetate Buffer (pH 5.0).

[e]

10 pL of Sulfatase/B-glucuronidase enzyme mixture.

[e]

(Note: The optimal enzyme concentration and incubation time should be determined
empirically or based on the enzyme manufacturer's instructions).

 Incubate: Vortex gently and incubate the mixture for 24 hours at 37°C.

o Stop Reaction (Optional but Recommended): Stop the reaction by protein precipitation. Add
150 pL of ice-cold acetonitrile, vortex vigorously, and centrifuge at 10,000 x g for 10 minutes.
Transfer the supernatant for use in the ELISA. This step also helps minimize matrix effects.
The sample dilution factor must be accounted for in the final calculation.

Part B: Competitive ELISA Procedure

Bring all kit reagents to room temperature before use.

» Prepare Wash Buffer: Dilute the concentrated Wash Buffer to 1X with deionized water as per
the kit instructions[10].

» Prepare p-Cresol Standards: Prepare a serial dilution of the p-cresol standard using the
provided Standard Diluent Buffer. A typical range might be 0 pg/mL to 1000 pg/mL[12][13].
The 0 pg/mL standard serves as the blank/maximum signal control (Bo).

e Add Standards and Samples: Add 50 L of each standard and pre-treated (hydrolyzed)
sample to the appropriate wells of the anti-p-cresol antibody-coated plate. It is
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recommended to run all standards and samples in duplicate or triplicate.

o Add HRP-p-Cresol: Add 50 pL of the HRP-conjugated p-cresol to every well.

 Incubation (Competition Step): Gently tap the plate to mix. Cover the plate and incubate for
60 minutes at 37°C.

e Washing: Aspirate the liquid from each well. Wash the plate 4-5 times with 1X Wash Buffer.
Ensure complete removal of liquid after the final wash by inverting the plate and blotting it on
clean absorbent paper. This step is critical to reduce background noise.

o Substrate Addition: Add 100 pL of TMB Substrate Solution to each well.

 Incubation (Color Development): Cover the plate and incubate in the dark at 37°C for 15-20
minutes. Monitor for color development (the solution will turn blue).

o Stop Reaction: Add 50 pL of Stop Solution to each well. The color will change from blue to
yellow[9].

» Read Absorbance: Immediately measure the optical density (OD) of each well at 450 nm
using a microplate reader.

Data Analysis and Interpretation

o Calculate Average OD: Calculate the average OD for each set of replicate standards and
samples.

o Generate Standard Curve: Plot the average OD for each standard on the Y-axis against its
known concentration on the X-axis. A four-parameter logistic (4-PL) curve fit is the
recommended model for competitive ELISAS[8]. The resulting curve will show a sigmoidal
shape with a negative slope.

o Determine Sample Concentration: Interpolate the p-cresol concentration of each sample
from its average OD value using the generated standard curve.

o Apply Dilution Factor: Multiply the interpolated concentration by the dilution factor from the
sample preparation and hydrolysis steps to obtain the final concentration of total p-cresol in
the original serum sample.
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Assay Performance and Validation

A validated ELISA is crucial for generating reliable and reproducible data. Key validation
parameters should be assessed.[14]
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Parameter

Description

Typical Acceptance Criteria

Detection Range

The range of concentrations,
including the Lower and Upper
Limits of Quantification
(LLOQ/ULOQ), where the

assay is precise and accurate.

Typically in the pg/mL to ng/mL
range (e.g., 15 pg/mL - 1000
pa/mL)[12][13].

The lowest concentration of p-

cresol that can be

Often in the low pg/mL range

Sensitivity (LLOD) distinguished from the blank
) ) (e.g., <5 pg/mL)[12][13].
with a certain level of
confidence.
The closeness of agreement
between replicate o o
Coefficient of Variation (%CV)
o measurements. Assessed as
Precision should be < 15% (< 20% at the

Intra-assay (within a plate) and
Inter-assay (between

plates/days) precision.

LLOQ)[15][16].

Accuracy (Recovery)

The ability of the assay to
measure a known amount of
analyte added to the sample

matrix.

Spike recovery should be
within 80-120% of the

expected value[16].

Specificity

The ability of the antibody to
exclusively bind p-cresol
without significant cross-
reactivity to structurally similar

molecules.

Cross-reactivity with analogues
should be minimal (typically
<1%)[10].

Linearity of Dilution

Assesses whether serially
diluted samples give
concentration readings
proportional to the dilution
factor, indicating minimal

matrix effects.

R2 value = 0.95 for diluted
sample concentrations plotted

against expected values[16].
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Troubleshooting
Problem Potential Cause(s) Solution(s)
- Use calibrated pipettes;
change tips for each
- Inaccurate pipetting- sample/standard- Ensure
) Inefficient washing- complete aspiration and
High CVs

Temperature gradients across

the plate

dispensing during washes-
Allow reagents to reach room
temperature; incubate plate in

a stable environment

Low Signal / OD

- Inactive HRP conjugate or
TMB substrate- Insufficient
incubation time- Reagents

expired or improperly stored

- Check expiration dates and
storage conditions- Adhere to
recommended incubation

times and temperatures- Use

fresh reagents

High Background

- Inefficient washing-
Contaminated reagents or
buffer- Over-incubation with
TMB substrate

- Increase the number of wash
steps- Use fresh, sterile
buffers- Optimize TMB
incubation time

Poor Standard Curve

- Improper standard dilution-
Pipetting errors- Incorrect

curve fitting model

- Prepare fresh standards for
each assay- Ensure accurate
pipetting technique- Use a 4-
parameter logistic (4-PL) curve
fit

References

o Creative Diagnostics. (2021). Competitive ELISA. [Online] Available at: [Link]

o ELK Biotechnology. Human p-cresol ELISA Kit (ELK8381). [Online] Available at: [Link]

e Moradi, M., et al. (2021). Simple Determination of p-Cresol in Plasma Samples Using

Fluorescence Spectroscopy Technique. Iranian Journal of Pharmaceutical Research, 20(2),
68-78. [Online] Available at: [Link]

© 2026 BenchChem. All rights reserved.

11/14

Tech Support


https://www.creative-diagnostics.com/competitive-elisa.htm
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.elkbiotech.com/human-p-cresol-elisa-kit-elk8381.html
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8321871/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

AFG Scientific. Human p-Cresol (P-CRESOL) Elisa Kit. [Online] Available at: [Link]

Cuoghi, A., et al. (2015). Quantification of p-cresol sulphate in human plasma by selected
reaction monitoring. Journal of Pharmaceutical and Biomedical Analysis, 115, 497-502.
[Online] Available at: [Link]

Ma, Y. R., et al. (2016). LC-MS/MS method for simultaneous determination of serum p-cresyl
sulfate and indoxyl sulfate in patients undergoing peritoneal dialysis. Biomedical
Chromatography, 30(10), 1632-1638. [Online] Available at: [Link]

MBL Life Science. The principle and method of ELISA. [Online] Available at: [Link]

biocrates. (2024). p-cresol sulfate — A key uremic toxin with implications for gut health and
chronic disease. [Online] Available at: [Link]

D'Apolito, O., et al. (2019). Unambiguous Characterization of p-Cresyl Sulfate, a Protein-
Bound Uremic Toxin, as Biomarker of Heart and Kidney Disease. Molecules, 24(19), 3535.
[Online] Available at: [Link]

ELK Biotechnology. Human p-cresol ELISA Kit (different product page). [Online] Available
at: [Link]

PraxiLabs. (2022). ELISA Principle, Procedure, Types, and Applications. [Online] Available
at: [Link]

Moradi, M., et al. (2021). Simple Determination of p-Cresol in Plasma Samples Using
Fluorescence Spectroscopy Technique. ResearchGate. [Online] Available at: [Link]

SID. (2021). Simple Determination of p-Cresol in Plasma Samples Using Fluorescence
Spectroscopy Technique. [Online] Available at: [Link]

Ko, T. K. L., et al. (2021). Effects of p-Cresol on Oxidative Stress, Glutathione Depletion,
and Necrosis in HepaRG Cells: Comparisons to Other Uremic Toxins and the Role of p-
Cresol Glucuronide Formation. Toxins, 13(6), 415. [Online] Available at: [Link]

Bosterbio. Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights.
[Online] Available at: [Link]

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.afg-scientific.com/abbreviation/p-cresol/human-p-cresol-p-cresol-elisa-kit
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://pubmed.ncbi.nlm.nih.gov/26318520/
https://pubmed.ncbi.nlm.nih.gov/27129599/
https://www.mblbio.com/e/support/method/elisa.html
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://biocrates.com/p-cresol-sulfate-a-key-uremic-toxin-with-implications-for-gut-health-and-chronic-disease/
https://www.mdpi.com/1420-3049/24/19/3535
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.elkbiotech.com/human-p-cresol-elisa-kit.html
https://praxilabs.com/blog/elisa-principle-procedure-types-and-applications/
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.researchgate.net/publication/351475704_Simple_Determination_of_p-Cresol_in_Plasma_Samples_Using_Fluorescence_Spectroscopy_Technique
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.sid.ir/paper/10001/en
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.benchchem.com/product/b10754195/docs?utm_src=pdf-body#elisa-for-measuring-p-cresol-levels-in-serum-samples
https://www.mdpi.com/2072-6651/13/6/415
https://www.bosterbio.com/blog/elisa-assay-validation-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Biocompare. (2024). Critical Tests to Consider for ELISA Validation. [Online] Available at:
[Link]

¢ Bio-Rad. (2023). Pt. 3: How to Validate Your ELISA Assay for Reproducible, Reliable Results.
[Online] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Simple Determination of p-Cresol in Plasma Samples Using Fluorescence Spectroscopy
Technique - PMC [pmc.ncbi.nlm.nih.gov]

e 2. sid.ir [sid.ir]

¢ 3. p-cresol sulfate — A key uremic toxin with implications for gut health and chronic disease -
biocrates life sciences gmbh [biocrates.com]

e 4. LC-MS/MS method for simultaneous determination of serum p-cresyl sulfate and indoxyl
sulfate in patients undergoing peritoneal dialysis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. mdpi.com [mdpi.com]

e 6. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
e 7. The principle and method of ELISA | MBL Life Sience -GLOBAL- [mblbio.com]
¢ 8. pdf.benchchem.com [pdf.benchchem.com]

¢ 9. Human p-Cresol (P-CRESOL ) Elisa Kit — AFG Scientific [afgsci.com]
¢ 10. hoelzel-biotech.com [hoelzel-biotech.com]

e 11. researchgate.net [researchgate.net]

e 12. Human p-cresol ELISA Kit [elkbiotech.com]

e 13. mybiosource.com [mybiosource.com]

e 14. nebiolab.com [nebiolab.com]

e 15. biocompare.com [biocompare.com]

e 16. blog.avivasysbio.com [blog.avivasysbio.com]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://www.biocompare.com/Bench-Tips/36049-Critical-Tests-to-Consider-for-ELISA-Validation/
https://www.bio-rad-antibodies.com/blog/pt-3-how-to-validate-your-elisa-assay-for-reproducible-reliable-results.html
https://www.benchchem.com/product/b10754195?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457733/
https://www.sid.ir/fileserver/je/h92720210206.pdf
https://biocrates.com/p-cresol-sulfate/
https://biocrates.com/p-cresol-sulfate/
https://pubmed.ncbi.nlm.nih.gov/27129599/
https://pubmed.ncbi.nlm.nih.gov/27129599/
https://www.mdpi.com/1999-4923/13/6/857
https://www.creative-diagnostics.com/blog/index.php/competitive-elisa/
https://www.mblbio.com/bio/g/support/method/elisa.html
https://pdf.benchchem.com/41/Quantifying_p_Cresol_Glucuronide_in_Urine_Samples_Using_an_Indirect_Enzyme_Linked_Immunosorbent_Assay_ELISA.pdf
https://www.afgsci.com/product/human-p-cresol-p-cresol-elisa-kit/
https://www.hoelzel-biotech.com/media/import/pdf_pds/ELK_Biotechnology/oem_nr/ELK8381__PDS.pdf
https://www.researchgate.net/publication/230622870_Quantification_of_p-cresol_sulphate_in_human_plasma_by_selected_reaction_monitoring
https://www.elkbiotech.com/pro/ELK10889
https://www.mybiosource.com/p-cresol-elisa-kit
https://www.nebiolab.com/elisa-assay-validation-guide/
https://www.biocompare.com/Bench-Tips/613551-Critical-Tests-to-Consider-for-ELISA-Validation/
https://blog.avivasysbio.com/pt.-3-how-to-validate-your-elisa-assay-for-reproducible-reliable-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [ELISA for measuring p-cresol levels in serum samples].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10754195/docs#elisa-for-measuring-p-cresol-levels-
in-serum-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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